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Compound of Interest

Compound Name: 3-lodophenyl acetate

Cat. No.: B1338775

For Immediate Release:

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-iodophenyl acetate, a halogenated aromatic ester with potential applications in
organic synthesis and drug discovery. This document is intended for researchers, scientists,
and professionals in the field of drug development, offering a consolidated resource of its
known characteristics, synthesis, and safety information.

Core Chemical Properties

3-lodophenyl acetate, with the CAS number 42861-71-2, is an organic compound with the
molecular formula CsH7102.[1][2] It has a molecular weight of approximately 262.04 g/mol .[1]
While comprehensive experimental data on its physical properties remains limited, some
sources provide predicted values.
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Property Value Reference
CAS Number 42861-71-2 [1][2]
Molecular Formula CsH7102 [1]
Molecular Weight 262.04 g/mol [1]

Physical State Not definitively available [1]

Melting Point Not definitively available [1]

Boiling Point Not definitively available [1]

Density Not definitively available [1]
Solubility Not definitively available [1]

Synthesis and Reactivity

Synthesis:

A general and widely applicable method for the synthesis of 3-iodophenyl acetate involves the
esterification of 3-iodophenol.[3] This reaction is typically carried out by treating 3-iodophenol
with an acetylating agent, such as acetic anhydride or acetyl chloride, in the presence of a
base like triethylamine or pyridine.[3] The reaction can be performed in a suitable aprotic
solvent, for instance, dichloromethane or tetrahydrofuran.[3]

A generalized experimental protocol for this acetylation is as follows:
o Reaction Setup: Dissolve 3-iodophenol (1 equivalent) in an appropriate aprotic solvent.

o Addition of Reagents: Add a slight excess of a base (e.g., triethylamine, 1.1-1.5 equivalents).
The mixture is then cooled, typically in an ice bath, before the slow addition of the acetylating
agent (e.g., acetic anhydride, 1.1-1.2 equivalents).

¢ Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC).
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* Work-up and Purification: Once the reaction is complete, it is quenched with water or a dilute
agueous acid. The product is then extracted into an organic solvent. The organic layer is
washed, dried, and concentrated under reduced pressure to yield the crude 3-iodophenyl
acetate. Further purification can be achieved through techniques such as chromatography or

recrystallization.[3]
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A simplified workflow for the synthesis of 3-iodophenyl acetate.
Reactivity:

3-lodophenyl acetate is stable under recommended storage and handling temperatures and
pressures.[1] However, it is incompatible with strong oxidizing agents.[1] The carbon-iodine
bond in 3-iodophenyl acetate can serve as a reactive site for various organic transformations,
most notably palladium-catalyzed cross-coupling reactions such as the Heck reaction.[4] This
reactivity allows for the introduction of various substituents at the 3-position of the phenyl ring,
making it a potentially useful building block in the synthesis of more complex molecules.[4][5]

Applications in Research and Drug Development

While specific biological activities of 3-iodophenyl acetate are not extensively documented, its
structural motifs are of interest in medicinal chemistry.[6] The incorporation of an iodine atom
into a molecule can significantly influence its pharmacokinetic and pharmacodynamic
properties.[7] lodinated compounds are utilized in various therapeutic agents and as contrast
agents in medical imaging.[7]

The phenyl acetate moiety is also found in a range of biologically active compounds.[3]
Therefore, 3-iodophenyl acetate can be considered a valuable intermediate for the synthesis
of novel compounds with potential therapeutic applications. Its utility as a precursor in the
synthesis of stilbene derivatives, for instance, has been demonstrated.[4]
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Logical flow of 3-iodophenyl acetate's utility in research.

Safety and Handling

3-lodophenyl acetate is classified as a hazardous substance. It is reported to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate
personal protective equipment, including gloves, safety glasses, and respiratory protection,
should be used when handling this compound.[1] It should be stored in a cool, dry, and well-
ventilated area, away from strong oxidizing agents.[1]
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This technical guide serves as a foundational resource for researchers interested in 3-
iodophenyl acetate. Further investigation into its experimental properties and biological
activities is warranted to fully elucidate its potential in various scientific domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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